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Cat. No.: B082725

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tungsten-183 (183W),
in conjunction with other tungsten isotopes, as a powerful tracer in geological and
cosmochemical studies. While the direct application of enriched 183W as a mobile tracer is not a
common practice, its unique nuclear properties are fundamental to the highly precise and
accurate measurement of tungsten isotope variations in natural samples. These variations
serve as powerful tracers for a range of geological processes, from core-mantle interactions to
the evolution of magmatic systems.

Introduction to Tungsten Isotopes as Geological
Tracers

Tungsten (W) has five stable isotopes: 180W, 182\, 183\\/ 184\\/ and 186W. The isotopic
composition of tungsten in geological materials can vary due to two main processes:

» Radiogenic ingrowth: The now-extinct hafnium-182 isotope (*82Hf) decayed to 182W with a
half-life of 8.9 million years. This decay process, active only in the first ~60 million years of
the Solar System's history, created variations in the 182W/184\ ratio in planetary bodies.
These variations are a key tool for tracing early planetary differentiation, such as core
formation.
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o Mass-dependent fractionation: Physical and chemical processes can cause slight sorting of
isotopes based on their mass differences. While these effects are small for heavy elements
like tungsten, modern high-precision analytical techniques can resolve these subtle
variations, providing insights into processes like magmatic differentiation and hydrothermal
fluid alteration.

Tungsten-183 plays a critical role in the analytical methods used to measure these subtle
isotopic variations accurately. Specifically, it is a key component of the 18W-183\W double-spike
technique, which is the state-of-the-art method for correcting instrumental mass bias and
isotope fractionation that occurs during sample processing.

Key Applications in Geological Studies

The precise measurement of tungsten isotope ratios, enabled by the use of 183W in double-
spike methods, allows researchers to investigate a variety of fundamental geological questions:

» Core-Mantle Interaction: The Earth's core has a distinct tungsten isotopic composition (lower
182\\\//184\\/) compared to the mantle. By analyzing the tungsten isotopic composition of
mantle-derived rocks, such as those from ocean island basalts, scientists can trace potential
chemical exchange between the core and the mantle.[1][2]

o Magmatic Differentiation: As magma cools and crystallizes, different minerals form at
different stages. This process can lead to the fractionation of tungsten isotopes. Studying
these variations in suites of igneous rocks can help elucidate the processes of magma
evolution and crust formation.[3][4]

» Tracing Subducted Materials: Oceanic crust and sediments can be transported back into the
mantle at subduction zones. These materials have distinct tungsten concentrations and
isotopic compositions. Analyzing arc lavas for their tungsten isotope signatures can help
trace the influence of subducted components in the mantle wedge.

o Early Solar System Processes: The Hf-W isotopic system is a primary tool for dating the
formation of planetary cores and understanding the early history of planetary bodies,
including meteorites and the Earth-Moon system.

Experimental Protocols
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Sample Preparation

The preparation of geological samples for tungsten isotope analysis is a meticulous process
designed to isolate tungsten from the rock matrix and minimize contamination.

Protocol for Silicate Rocks:

e Crushing and Pulverization: Rock samples are first cleaned of any weathered surfaces. They
are then crushed into smaller chips using a jaw crusher and pulverized into a fine powder
using a shatterbox or a disk mill with tungsten carbide or ceramic surfaces to minimize
contamination.[5]

o Sample Digestion: A precisely weighed amount of the powdered rock sample is placed in a
clean Savillex beaker. The sample is then spiked with a calibrated 18°W-183\W double-spike
solution. The double-spike is a mixture of two tungsten isotopes with known, artificially
enriched abundances. This step is crucial for the subsequent correction of isotopic
fractionation.

» Acid Digestion: The sample-spike mixture is digested using a combination of ultra-pure
hydrofluoric (HF) and nitric (HNO3) acids on a hotplate at elevated temperatures until the
sample is completely dissolved. Perchloric acid (HCIO4) may also be used to break down
any resistant mineral phases.

o Evaporation and Redissolution: The acid mixture is evaporated to dryness. The residue is
then redissolved in a known concentration of acid, typically hydrochloric acid (HCI) and
hydrofluoric acid (HF), in preparation for column chromatography.

Tungsten Separation and Purification

To obtain accurate isotopic measurements, tungsten must be separated from other elements in
the sample that could cause isobaric interferences (i.e., isotopes of other elements with the
same mass as tungsten isotopes) or matrix effects during mass spectrometry. This is typically
achieved through anion-exchange chromatography.

Three-Step Anion-Exchange Chromatography Protocol:
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e Column Preparation: Anion-exchange resin (e.g., AG1-X8) is loaded into a clean
chromatography column and pre-cleaned with a series of acid and water washes. The
column is then conditioned with the appropriate acid mixture for sample loading.

o Sample Loading and Matrix Elution: The dissolved sample solution is loaded onto the
column. A series of acid mixtures of varying concentrations are then passed through the
column to elute (wash out) the major matrix elements while the tungsten remains bound to
the resin.

e Tungsten Elution: Finally, a specific acid mixture (e.g., a mixture of nitric and hydrofluoric
acids) is used to elute the purified tungsten fraction from the column. This fraction is
collected in a clean beaker.

o Evaporation and Final Preparation: The purified tungsten solution is evaporated to dryness
and then redissolved in a dilute acid solution for analysis by mass spectrometry.

Analytical Methodology: Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS)

High-precision tungsten isotope ratio measurements are performed using a Multi-Collector
Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

Measurement Protocol:

 Instrument Calibration and Tuning: The MC-ICP-MS is tuned for optimal sensitivity and
stability using a tungsten standard solution.

o Sample Introduction: The purified tungsten sample solution is introduced into the plasma
source of the mass spectrometer, where it is ionized.

e Mass Analysis: The ion beam is passed through a magnetic sector that separates the ions
based on their mass-to-charge ratio.

» Data Acquisition: The intensities of the different tungsten isotope beams (18°W, 182\, 183\\/,
184\\/, 186\\V) are simultaneously measured using multiple Faraday cup detectors.
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o Data Correction and Calculation: The raw isotope ratios are corrected for instrumental mass
bias and any fractionation that occurred during sample preparation using the data from the
180\N/-183\W double-spike. The corrected tungsten isotope ratios are then reported relative to a
standard reference material.

Data Presentation

Quantitative data from tungsten isotope analyses of various geological reference materials are
summarized in the table below. These values are typically reported in delta (d) or epsilon (g)
notation, which represents the parts per thousand or parts per ten thousand deviation from a
standard reference material, respectively.

Geological

. 0186[184N (%o) 2s.d. (%o) Reference

Reference Material
BHVO-2 (Basalt) +0.082 +0.010 [3]
AGV-2 (Andesite) +0.016 +0.032 [3]
NOD-A-1 (Atlantic Mn

+0.029 +0.014 [3]
Crust)
NOD-P-1 (Pacific Mn

+0.154 +0.013 [3]
Crust)
SDC-1 (Mica Schist) +0.049 +0.012 [3]
W-2a (Diabase) +0.081 +0.014 [3]
SCo-1 (Cody Shale) +0.056 +0.017 [3]

Visualizations

Experimental Workflow for Tungsten Isotope Analysis
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Caption: Workflow for Tungsten Isotope Analysis.

Logical Relationship of Tungsten Isotopes in Tracing
Core-Mantle Interaction
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Caption: Tracing Core-Mantle Interaction with W Isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Tungsten-183 as a
Tracer in Geological Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082725#tungsten-183-as-a-tracer-in-geological-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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